Cas no 13555-12-9 (Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy-)

• Product Name: Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy-
• CAS No: 13555-12-9
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• CID: 1238540
• PubChem ID: 85614701
• Update Time: 2025-05-24

Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy-
• 13555-12-9
• 2-Chloro-3,5,6-trifluoroanisole
• 2-Chloro-1,4,5-trifluoro-3-methoxybenzene

• Inchi： 1S/C7H4ClF3O/c1-12-7-5(8)3(9)2-4(10)6(7)11/h2H,1H3
• InChI Key： NOVJKRBCMZXOPR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1OC)F)F)F

Computed Properties

• Exact Mass: 195.99032
• Monoisotopic Mass: 195.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy-

Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy

Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy (CAS No. 13555-12-9) is a highly specialized organic compound with a unique structure and versatile applications. This compound is characterized by its benzene ring substituted with chlorine, fluorine, and methoxy groups at specific positions. The CAS number 13555-12-9 uniquely identifies this compound in chemical databases and regulatory systems worldwide.

The molecular structure of Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy consists of a benzene ring with substituents at positions 1, 2, 3, and 4. Specifically, position 1 is substituted with a fluorine atom, position 2 with a chlorine atom, position 3 with a methoxy group (-OCH₃), and positions 4 and 5 each bear a fluorine atom. This substitution pattern imparts unique electronic and steric properties to the molecule, making it valuable in various chemical reactions and applications.

Recent studies have highlighted the importance of such substituted benzene derivatives in the field of pharmaceutical chemistry. The presence of electron-withdrawing groups like chlorine and fluorine at specific positions can significantly influence the reactivity of the molecule. For instance, the methoxy group at position 3 introduces electron-donating effects through resonance, which can modulate the electronic environment of the ring and enhance its reactivity in certain reactions.

One of the most notable applications of Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy is in the synthesis of advanced materials. Researchers have explored its use as a precursor for generating highly functionalized aromatic polymers. These polymers exhibit exceptional thermal stability and mechanical properties, making them ideal for high-performance applications in aerospace and electronics industries.

In addition to its role in materials science, this compound has also found utility in catalytic processes. The substitution pattern on the benzene ring allows for efficient coordination with metal catalysts, facilitating selective transformations in organic synthesis. Recent breakthroughs in asymmetric catalysis have leveraged this compound to achieve high enantioselectivity in key industrial reactions.

The synthesis of Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy typically involves multi-step processes that require precise control over reaction conditions. Common methods include Friedel-Crafts alkylation followed by selective substitution reactions to introduce halogens at desired positions. The use of advanced purification techniques ensures high purity levels necessary for its specialized applications.

From an environmental perspective, understanding the fate and transport of such compounds is crucial for sustainable chemical practices. Studies have shown that Benzene derivatives like this one can undergo biodegradation under specific microbial conditions. However, their persistence in certain environments necessitates careful handling to minimize ecological impacts.

In conclusion, Benzene, 2-chloro-1,4,5-trifluoro-3-methoxy (CAS No. 13555-12-9) stands as a testament to the ingenuity of modern chemistry. Its unique structure enables diverse applications across multiple disciplines while ongoing research continues to uncover new potentials for this remarkable compound.